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Compound of Interest

Compound Name: 3-Chlorobutanamide

Cat. No.: B2723049 Get Quote

An In-depth Technical Guide to 3-Chlorobutanamide

This technical guide provides a comprehensive overview of 3-Chlorobutanamide, including its

chemical and physical properties, synthesis, and analytical methodologies. This document is

intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Chemical and Physical Properties
3-Chlorobutanamide is an organic compound with the molecular formula C₄H₈ClNO.[1][2] It

consists of a butanamide backbone with a chlorine atom substituted at the third carbon

position.[2]

Table 1: Physicochemical Properties of 3-Chlorobutanamide
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Property Value Source

CAS Number 500790-37-4 [1]

Molecular Formula C₄H₈ClNO [1]

Molecular Weight 121.56 g/mol [1]

IUPAC Name 3-chlorobutanamide [1]

SMILES CC(CC(=O)N)Cl [1]

InChI
InChI=1S/C4H8ClNO/c1-3(5)2-

4(6)7/h3H,2H2,1H3,(H2,6,7)
[1]

Monoisotopic Mass 121.0294416 Da [1]

XlogP 0.1 [1]

Safety and Hazards: 3-Chlorobutanamide is associated with the following hazards:

Causes skin irritation (H315)[1]

Causes serious eye irritation (H319)[1]

May cause respiratory irritation (H335)[1]

Experimental Protocols
Synthesis of 3-Chlorobutanamide
Two primary methods for the synthesis of 3-Chlorobutanamide are outlined below.[2]

Method 1: Chlorination of Butanamide This protocol involves the direct chlorination of

butanamide.

Starting Material: Butanamide

Reagent: Thionyl chloride (SOCl₂) or Phosphorus pentachloride (PCl₅).
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Procedure: a. Dissolve butanamide in an appropriate inert solvent (e.g., dichloromethane or

chloroform) in a reaction vessel equipped with a reflux condenser and a stirring mechanism.

b. Slowly add the chlorinating agent (thionyl chloride or phosphorus pentachloride) to the

solution while stirring. The reaction is typically exothermic and may require cooling. c. After

the addition is complete, heat the mixture to reflux and maintain for a period determined by

reaction monitoring (e.g., by TLC or GC). d. Upon completion, cool the reaction mixture and

carefully quench any excess chlorinating agent, typically by slow addition to ice-water. e.

Extract the product into an organic solvent. f. Wash the organic layer with a saturated sodium

bicarbonate solution and then with brine. g. Dry the organic layer over anhydrous sodium

sulfate, filter, and concentrate under reduced pressure to yield crude 3-Chlorobutanamide.

h. Purify the crude product by recrystallization or column chromatography.

Method 2: Direct Amidation of 3-Chlorobutyric Acid This protocol involves the formation of the

amide from the corresponding carboxylic acid.

Starting Material: 3-Chlorobutyric acid

Reagents: Ammonia or an amine source, and a coupling agent (e.g., DCC, EDC).

Procedure: a. Dissolve 3-Chlorobutyric acid in a suitable aprotic solvent (e.g., DMF or THF).

b. Add the coupling agent to the solution and stir for a short period to activate the carboxylic

acid. c. Introduce the ammonia source (e.g., ammonium chloride with a non-nucleophilic

base like triethylamine, or bubbling ammonia gas through the solution). d. Allow the reaction

to proceed at room temperature until completion, as monitored by TLC or LC-MS. e. Upon

completion, filter off any solid byproducts (e.g., DCU if DCC is used). f. Remove the solvent

under reduced pressure. g. Redissolve the residue in an organic solvent and wash with

dilute acid, saturated sodium bicarbonate solution, and brine. h. Dry the organic layer,

concentrate, and purify the resulting 3-Chlorobutanamide as described in Method 1.
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Figure 1: Synthesis workflow for 3-Chlorobutanamide.

Analytical Methodology
A general analytical workflow for the determination of 3-Chlorobutanamide in a sample matrix

is presented below. This method is based on standard procedures for the analysis of semi-

volatile organic compounds.[3][4]

Sample Preparation: a. Extraction: i. For solid samples (e.g., biological tissues, soil), use

Soxhlet extraction, ultrasonic extraction, or mechanical mixing with an appropriate organic

solvent (e.g., ethyl acetate, dichloromethane).[3] ii. For liquid samples (e.g., aqueous

solutions), perform liquid-liquid extraction with a water-immiscible organic solvent. b. Sample

Clean-up: The crude extract may contain interfering substances. Purify the extract using

solid-phase extraction (SPE) or column chromatography to isolate 3-Chlorobutanamide
from non-target chemicals.[3] c. Concentration: Evaporate the solvent from the purified

extract to concentrate the analyte prior to analysis.[3]

Instrumental Analysis: a. Technique: Gas Chromatography-Mass Spectrometry (GC/MS) is a

highly selective and sensitive method for the quantification of 3-Chlorobutanamide.[3] b.

Gas Chromatography (GC) Conditions: i. Column: A non-polar or medium-polarity capillary

column (e.g., DB-5ms). ii. Injector: Split/splitless injector, with an appropriate temperature

(e.g., 250°C). iii. Oven Program: A temperature gradient program to ensure separation from

other components. iv. Carrier Gas: Helium or Hydrogen. c. Mass Spectrometry (MS)
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Conditions: i. Ionization: Electron Ionization (EI). ii. Acquisition Mode: Selected Ion

Monitoring (SIM) for higher sensitivity and selectivity, or full scan mode for qualitative

analysis. iii. Quantification: Based on the peak area of a characteristic ion of 3-
Chlorobutanamide, calibrated against a standard curve.
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Data Interpretation
(Quantification)

Click to download full resolution via product page

Figure 2: General analytical workflow for 3-Chlorobutanamide.

Chemical Transformations
3-Chlorobutanamide can undergo several chemical reactions, making it a versatile

intermediate in organic synthesis.
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Hofmann Rearrangement
The Hofmann rearrangement (or Hofmann bromamide reaction) converts the primary amide of

3-Chlorobutanamide into a primary amine with the loss of one carbon atom.[2][5] The product

of this reaction is 2-chloropropan-1-amine.[2]

Reaction Steps:

Deprotonation and Bromination: The reaction is initiated by the deprotonation of the amide

nitrogen by a strong base (e.g., NaOH), followed by reaction with bromine (Br₂) to form an N-

bromoamide intermediate.[2][5]

Rearrangement: The N-bromoamide undergoes rearrangement where a bromide ion is

eliminated, leading to the formation of a reactive isocyanate intermediate.[5]

Hydrolysis: The isocyanate is then hydrolyzed by water to form a carbamic acid, which

subsequently decarboxylates to yield the primary amine, 2-chloropropan-1-amine.[5]
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Figure 3: Reaction pathway of the Hofmann rearrangement.

Other Reactions
Nucleophilic Substitution: 3-Chlorobutanamide can undergo bimolecular nucleophilic

substitution (SN2) reactions at the carbon atom bearing the chlorine, which acts as a good

leaving group.[2]

Hydrolysis: Under aqueous conditions, it can be hydrolyzed to form butanoic acid and

ammonia.[2]

Acylation: The amide group can undergo acylation reactions with various acylating agents.[2]

Applications
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The primary application of 3-Chlorobutanamide is in chemical synthesis.

Pharmaceutical Intermediate: It can serve as a building block in the synthesis of more

complex, biologically active molecules and pharmaceuticals.[2]

Research Chemical: It is used as a reagent in organic chemistry to study reaction

mechanisms involving amides.[2]

Agrochemicals: Its structure suggests potential utility in the development of new

agrochemicals.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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